Cas no 7219-19-4 (4,5,6-Trichloro-2-methanesulfonyl-pyrimidine)

• Product Name: 4,5,6-Trichloro-2-methanesulfonyl-pyrimidine
• CAS No: 7219-19-4
• MF: C₅H₃Cl₃N₂O₂S
• MW: 261.513516664505
• CID: 2190532
• PubChem ID: 85979298
• Update Time: 2025-05-21

4,5,6-Trichloro-2-methanesulfonyl-pyrimidine Chemical and Physical Properties

Names and Identifiers

• 4,5,6-Trichloro-2-methanesulfonyl-pyrimidine
• DB-305231
• 4,5,6-trichloro-2-(methylsulfonyl)pyrimidine
• SCHEMBL25859859
• 7219-19-4

• Inchi： 1S/C5H3Cl3N2O2S/c1-13(11,12)5-9-3(7)2(6)4(8)10-5/h1H3
• InChI Key： LSILQLDABQZNLV-UHFFFAOYSA-N
• SMILES： ClC1=C(C(=NC(=N1)S(C)(=O)=O)Cl)Cl

Computed Properties

• Exact Mass: 259.898082Da
• Monoisotopic Mass: 259.898082Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 266
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 68.3Ų

Additional information on 4,5,6-Trichloro-2-methanesulfonyl-pyrimidine

Professional Introduction to 4,5,6-Trichloro-2-methanesulfonyl-pyrimidine (CAS No. 7219-19-4)

4,5,6-Trichloro-2-methanesulfonyl-pyrimidine (CAS No. 7219-19-4) is a highly versatile and significant intermediate in the field of pharmaceutical chemistry and agrochemical synthesis. Its unique structural features, characterized by the presence of multiple chlorine substituents and a methanesulfonyl group, make it a valuable building block for the development of various biologically active compounds. This compound has garnered considerable attention in recent years due to its role in the synthesis of innovative therapeutic agents and advanced materials.

The molecular structure of 4,5,6-Trichloro-2-methanesulfonyl-pyrimidine consists of a pyrimidine core substituted with three chlorine atoms at the 4, 5, and 6 positions, along with a methanesulfonyl group at the 2 position. This configuration imparts remarkable reactivity, allowing for diverse functionalization strategies that can be tailored to meet specific synthetic requirements. The compound’s high electrophilicity makes it an excellent candidate for nucleophilic substitution reactions, which are pivotal in constructing complex molecular architectures.

In the realm of pharmaceutical research, 4,5,6-Trichloro-2-methanesulfonyl-pyrimidine has been extensively utilized in the development of novel antiviral and anticancer agents. Recent studies have highlighted its role in synthesizing pyrimidine derivatives that exhibit potent inhibitory effects on viral proteases and kinases. For instance, researchers have leveraged its reactivity to develop inhibitors targeting the replication machinery of RNA viruses, demonstrating its potential in combating emerging infectious diseases.

Moreover, the compound has shown promise in the design of small-molecule inhibitors for cancer therapeutics. The methanesulfonyl group serves as a key pharmacophore, facilitating interactions with biological targets such as tyrosine kinases and DNA repair enzymes. By modifying the substituents on the pyrimidine ring, scientists have been able to fine-tune the binding affinity and selectivity of these inhibitors, leading to more effective treatments for various types of cancer.

The agrochemical industry has also benefited from the applications of 4,5,6-Trichloro-2-methanesulfonyl-pyrimidine. Its derivatives have been incorporated into novel herbicides and fungicides that offer improved efficacy and environmental safety. For example, researchers have synthesized pyrimidine-based compounds that exhibit broad-spectrum activity against resistant weed species while minimizing toxicity to non-target organisms. This underscores the compound’s importance in developing sustainable agricultural solutions.

From a synthetic chemistry perspective, 4,5,6-Trichloro-2-methanesulfonyl-pyrimidine serves as a critical precursor in multi-step organic transformations. Its ability to undergo cross-coupling reactions with various nucleophiles allows for the construction of complex heterocyclic systems. These transformations are essential in producing high-value intermediates that are further functionalized into pharmacologically relevant molecules.

The latest advancements in computational chemistry have further enhanced our understanding of how 4,5,6-Trichloro-2-methanesulfonyl-pyrimidine can be utilized in drug discovery. Molecular modeling studies have revealed insights into its interactions with biological targets at an atomic level, providing a foundation for rational drug design. These computational approaches complement traditional experimental methods and accelerate the development of novel therapeutic agents.

In conclusion, 4,5,6-Trichloro-2-methanesulfonyl-pyrimidine (CAS No. 7219-19-4) is a cornerstone compound in modern chemical synthesis with far-reaching implications across pharmaceuticals and agrochemicals. Its unique structural attributes and reactivity profile continue to drive innovation in drug discovery and material science. As research progresses, we can anticipate even more groundbreaking applications emerging from this versatile intermediate.